4-Mercapto-2,6-dimethylpyrimidine-5-carbonitrile
Overview
Description
Scientific Research Applications
Proteomics Research
4-Mercapto-2,6-dimethylpyrimidine-5-carbonitrile: is utilized in proteomics research due to its biochemical properties. It serves as a reagent in the identification and quantification of proteins, which is crucial for understanding protein structure, function, and interactions within biological systems .
Medicinal Chemistry
In medicinal chemistry, this compound is explored for its potential as a building block in drug design and synthesis. Its mercapto group can be a key functional group in the development of new pharmaceuticals, particularly in the creation of compounds with potential antioxidant or enzyme-inhibitory activities .
Agriculture
The application of 4-Mercapto-2,6-dimethylpyrimidine-5-carbonitrile in agriculture is being investigated, especially in the synthesis of agrochemicals. Its chemical structure could be beneficial in developing novel pesticides or herbicides that are more effective and environmentally friendly .
Material Science
This compound’s unique properties make it a candidate for material science applications, such as the development of new polymers or coatings. Its ability to act as a ligand can lead to the formation of new materials with desirable thermal or mechanical properties .
Environmental Science
In environmental science, 4-Mercapto-2,6-dimethylpyrimidine-5-carbonitrile may be used in the detection and removal of pollutants. Its chemical reactivity could be harnessed in sensors or filtration systems designed to capture and neutralize toxic substances .
Biochemistry
The compound finds use in biochemistry for studying enzyme mechanisms and substrate specificity. Its mercapto group can mimic biological thiol groups, making it a valuable tool for probing biochemical pathways and reactions .
Pharmacology
Pharmacological research leverages 4-Mercapto-2,6-dimethylpyrimidine-5-carbonitrile for its potential therapeutic properties. It could be instrumental in the discovery of new drugs that target specific cellular pathways or receptors, contributing to the treatment of various diseases .
properties
IUPAC Name |
2,6-dimethyl-4-sulfanylidene-1H-pyrimidine-5-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7N3S/c1-4-6(3-8)7(11)10-5(2)9-4/h1-2H3,(H,9,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YAXNUNPVFSHBEQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=S)N=C(N1)C)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7N3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60585464 |
Source
|
| Record name | 2,6-Dimethyl-4-sulfanylidene-1,4-dihydropyrimidine-5-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60585464 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
165.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Mercapto-2,6-dimethylpyrimidine-5-carbonitrile | |
CAS RN |
13996-06-0 |
Source
|
| Record name | 1,6-Dihydro-2,4-dimethyl-6-thioxo-5-pyrimidinecarbonitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=13996-06-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,6-Dimethyl-4-sulfanylidene-1,4-dihydropyrimidine-5-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60585464 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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